Cas no 1026-59-1 (Pyrrolidine, 3-phenyl-1-(phenylmethyl)-)

• Product Name: Pyrrolidine, 3-phenyl-1-(phenylmethyl)-
• CAS No: 1026-59-1
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 1136054
• PubChem ID: 3843694
• Update Time: 2025-04-20

Pyrrolidine, 3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-phenyl-1-(phenylmethyl)-
• (rac)-N-benzyl-3-phenylpyrrolidine

• Inchi： 1S/C17H19N/c1-3-7-15(8-4-1)13-18-12-11-17(14-18)16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key： XGEZXIRZOJOBFI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 237.151749610g/mol
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 166 °C(Press: 3 Torr)
• pka: 9.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines